Cas no 2136828-75-4 (Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester)

Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester, is a chiral intermediate of interest in synthetic organic chemistry. Its structure features a sterically hindered tert-butyl ester group, which enhances stability and facilitates controlled reactivity in multi-step syntheses. The presence of a methylcyclobutyl moiety and a ketone functionality provides versatility for further derivatization, making it valuable in the preparation of complex molecules, particularly in pharmaceutical applications. The (R)-configuration at the stereocenter ensures enantioselective utility in asymmetric synthesis. This compound is typically employed under inert conditions to preserve its integrity, and its purity is critical for high-yield transformations.

Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester structure

2136828-75-4 structure

Product Name:Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester

CAS No:2136828-75-4

MF:C₁₄H₂₅NO₃

MW:255.353204488754

CID:5293666

Update Time:2025-06-11

Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C14H25NO3/c1-10(15-12(17)18-13(2,3)4)11(16)9-14(5)7-6-8-14/h10H,6-9H2,1-5H3,(H,15,17)/t10-/m1/s1
- InChI Key： MNFFKGVTTCYTIC-SNVBAGLBSA-N
- SMILES： C(OC(C)(C)C)(=O)N[C@H](C)C(=O)CC1(C)CCC1

Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-798687-0.05g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	0.05g	$1068.0	2024-05-21
Enamine	EN300-798687-0.1g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	0.1g	$1119.0	2024-05-21
Enamine	EN300-798687-0.25g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	0.25g	$1170.0	2024-05-21
Enamine	EN300-798687-0.5g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	0.5g	$1221.0	2024-05-21
Enamine	EN300-798687-1.0g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	1.0g	$1272.0	2024-05-21
Enamine	EN300-798687-2.5g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	2.5g	$2492.0	2024-05-21
Enamine	EN300-798687-5.0g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	5.0g	$3687.0	2024-05-21
Enamine	EN300-798687-10.0g	tert-butyl N-[(2R)-4-(1-methylcyclobutyl)-3-oxobutan-2-yl]carbamate	2136828-75-4	95%	10.0g	$5467.0	2024-05-21

Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester Related Literature

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Additional information on Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2136828-75-4)

The compound Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2136828-75-4) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 1-methylcyclobutyl group and a dimethylethyl ester moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and protease modulation, which are hot topics in modern medicinal chemistry.

In recent years, the demand for chiral intermediates like this compound has surged due to their role in synthesizing enantiomerically pure drugs. The (1R)-1-methyl configuration in its backbone is critical for achieving high stereoselectivity, a key factor in reducing side effects in therapeutic agents. This aligns with the growing trend in the pharmaceutical industry to prioritize precision medicine and personalized therapeutics, which dominate current scientific discourse and search engine queries.

The tert-butyl ester group in this molecule enhances its stability, making it suitable for use in prodrug formulations. Prodrugs are a major focus in drug delivery systems, as they improve bioavailability and reduce toxicity. Given the rising interest in sustainable chemistry and green synthesis, this compound's potential for scalable and environmentally friendly production methods is also being investigated. These themes resonate strongly with academic and industrial researchers, as evidenced by frequent searches for green chemistry solutions and sustainable pharmaceutical manufacturing.

From a structural perspective, the 1-methylcyclobutyl ring introduces steric constraints that can influence binding affinity in biological systems. This property is particularly relevant in the design of small-molecule inhibitors, a rapidly expanding area in drug development. Online discussions and publications often highlight the need for novel scaffolds like this to address challenges in drug resistance and target selectivity, further underscoring the compound's relevance.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. These methods are frequently searched by chemists and quality control professionals, reflecting the importance of robust analytical protocols in ensuring the purity and consistency of such specialized chemicals. The compound's CAS No. 2136828-75-4 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance, which are critical for researchers navigating the complexities of chemical databases.

In summary, Carbamic acid, N-[(1R)-1-methyl-3-(1-methylcyclobutyl)-2-oxopropyl]-, 1,1-dimethylethyl ester represents a promising candidate for advancing drug discovery and development. Its structural features align with contemporary research priorities, including chiral synthesis, prodrug design, and sustainable chemistry. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and driving innovation in the life sciences.